Cas no 350681-33-3 (Isodemethylwedelolactone)

Isodemethylwedelolactone Properties

Names and Identifiers

• Isodemethylwedelolacton
• Isodemethylwedelolactone
• 2,4,8,9-Tetrahydroxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
• AKOS037515089
• FS-7076
• HY-N5100
• 350681-33-3
• CS-0032365
• 2,4,8,9-tetrahydroxy-[1]benzofuro[3,2-c]chromen-6-one
• FT-0775622
• DA-54411
• 4,6,13,14-tetrahydroxy-8,17-dioxatetracyclo[8.7.0.0(2),?.0(1)(1),(1)?]heptadeca-1(10),2(7),3,5,11(16),12,14-heptaen-9-one
• +Expand

• InChIKey： OBEHELRBTWMPHI-UHFFFAOYSA-N
• Inchi： 1S/C15H8O7/c16-5-1-7-13(10(19)2-5)22-15(20)12-6-3-8(17)9(18)4-11(6)21-14(7)12/h1-4,16-19H
• SMILES： O1C2=C([H])C(=C(C([H])=C2C2C(=O)OC3C(=C([H])C(=C([H])C=3C1=2)O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 300.027003g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Monoisotopic Mass: 300.027003g/mol
• Monoisotopic Mass: 300.027003g/mol
• Topological Polar Surface Area: 120Ų
• Heavy Atom Count: 22
• Complexity: 469
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 300.22

Experimental Properties

• Solubility: Very slightly soluble (0.87 g/l) (25 º C),
• Color/Form: Yellow powder
• Density: 1.827±0.06 g/cm3 (20 ºC 760 Torr),